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Compound of Interest

Compound Name: 3-Hydroxy-8-methyldecanoic acid
CAS No.: 62675-80-3
Cat. No.: B14080088
Get Quote
. J

Executive Summary & Structural Logic

In microbial metabolomics and natural product drug discovery, distinguishing branched-chain
fatty acids (BCFAS) is a critical yet challenging task. 3-Hydroxy-anteiso-undecanoic acid (often
denoted as 3-OH-ai-C11:0) serves as a vital chemotaxonomic marker for bacterial genera such
as Bacillus, Paenibacillus, and Stenotrophomonas.

This guide provides a technical comparison between 3-OH-ai-C11:0 and its structural isomers
(Iso and Normal), focusing on the specific NMR signatures required for unambiguous
identification.

The Isomer Challenge

The core difficulty lies in distinguishing the terminal branching patterns.
¢ Normal (n-C11): Straight chain.

 Iso (i-C11): Branching at the penultimate carbon (C9).
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e Anteiso (ai-C11): Branching at the antepenultimate carbon (C8).
Structural Definition:

e |[UPAC Name: 3-hydroxy-8-methyldecanoic acid.

e Formula:

» Molecular Weight: 202.29 g/mol .

Experimental Protocol: Self-Validating Workflow
A. Sample Preparation

To ensure reproducibility and minimize solvent effects on chemical shifts, follow this
standardized protocol.

e Solvent Selection:
o Primary: Chloroform-d (

) (99.8% D) + 0.03% TMS. Rationale: Provides the best resolution for the aliphatic methyl
region, critical for distinguishing iso/anteiso signals.

o Alternative: Methanol-

(

). Rationale: Use if the sample is a salt or highly polar. Note that hydroxyl protons will
exchange and disappear.

o Concentration: Dissolve 2-5 mg of purified lipid in 600 uL solvent.

e Tube Quality: Use high-precision 5mm NMR tubes (e.g., Wilmad 528-PP) to prevent
shimming artifacts.

B. Acquisition Parameters (600 MHz recommended)

e Pulse Sequence: Standard 1D Proton (zg30).
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e Scans (NS): Minimum 64 (to resolve minor branch isomers).
e Relaxation Delay (D1): 2.0 seconds.

o Temperature: 298 K (25°C).

Comparative NMR Analysis: The "Fingerprint"
Regions

The identification relies on two specific spectral regions: the Terminal Methyl Region (0.8-1.0
ppm) and the

-Hydroxy Region (3.8—4.1 ppm).

ble 1: ive Chemical Shif [ |

Anteiso (Target) Iso (Alternative) Normal

Proton . ]
. Signal Type (3-OH-8-Me- (3-OH-9-Me- (Alternative)(3-
Position
C10) C10) OH-C11)
i Triplet (0.86) &
Terminal Diagnostic plet ( ) Doublet (0.91) Triplet (0.88)
Doublet (0.85)
Integration (
Quantitative 3H (t) + 3H (d) 6H (d) 3H (1)
)
H-3 (Chiral )
Multiplet ~4.02 ppm ~4.00 ppm ~4.00 ppm
Center)
H-2 (Alpha) dd / multiplet 2.38 — 2.55 ppm 2.38 — 2.55 ppm 2.40 — 2.58 ppm
Bulk Broad Singlet 1.20 - 1.45 ppm 1.20 — 1.45 ppm 1.25-1.40 ppm

Detailed Analysis of Diagnostic Signals[1]
1. The Methyl Region (0.8 — 1.0 ppm) - The Deciding Factor

This is the primary differentiator.[1]
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» Anteiso (ai): Displays a "split" methyl signature. You will observe a triplet (from the terminal
C10 methyl) and a doublet (from the C8 methyl branch) often overlapping or very close.

o Visual Cue: Look for a distorted multiplet integration of 6H total, where the triplet is slightly
upfield of the doublet.

* Iso (i): Displays a single, strong doublet integrating to 6H. This is due to the symmetry of the
isopropyl terminus

e Normal (n): Displays a single triplet integrating to 3H.

2. The H-3 Methine (3.9 - 4.1 ppm)

The proton at C-3 appears as a multiplet due to coupling with the C-2 methylene protons and
the C-4 methylene protons.

o Causality: The chemical shift is deshielded by the adjacent hydroxyl group (inductive effect).

o Stereochemistry: The exact splitting pattern here can hint at the relative configuration, but
Mosher's ester analysis (see Section 4) is required for absolute assignment.

Advanced Verification Techniques
A. 2D NMR Connectivity

To validate the "anteiso” connectivity, run a 1H-13C HMBC experiment.
» Target Correlation: Look for the methine proton at the branch point (C8).

o Anteiso: The C8 methine proton will show correlations to two non-equivalent methyl carbons
(the terminal C10 and the branch methyl).

e |Iso: The C9 methine proton will correlate to two equivalent methyl carbons (often appearing
as one strong carbon signal).

B. Absolute Configuration (Mosher's Method)

To determine if the 3-OHisR or S:
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« Derivatize with (R)- and (S)-MTPA chloride.

e Calculate

¢ Positive

on the right side (C2) and Negative

on the left side (C4-C11) indicates (R)-configuration (common in bacterial fatty acids).

Decision Tree & Workflow Visualization

The following diagram outlines the logical decision process for identifying the specific isomer

based on 1H NMR data.
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Caption: Logic flow for distinguishing fatty acid isomers via 1H NMR methyl signatures.

Structural Connectivity Diagram

This diagram illustrates the specific carbon backbone and key NMR correlations for 3-hydroxy-
anteiso-undecanoic acid.
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Caption: Carbon connectivity and key chemical shift assignments for 3-hydroxy-8-
methyldecanoic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Anteiso-Undecanoic Acid]. BenchChem, [2026]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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